Aminobenzenesulfonic auristatin E-d8

LC-MS/MS quantification stable isotope-labeled internal standard isotopic cross-talk

Quantifying ADC drug-linker conjugates with a payload-only internal standard introduces systematic error due to differential extraction and ionization of the linker moiety. This deuterated isotopologue matches the full analyte structure-preserving the aminobenzenesulfonic linker-to ensure co-elution and matched matrix effects per ICH M10. - **Mass shift:** +8 Da (non-exchangeable deuterium); eliminates isotopic cross-talk (<0.01% M+8 natural abundance) - **Application:** SIL-IS for intact conjugate & linker-containing catabolites in plasma/tissue; supports GLP bioanalysis & DAR determination - **Supply:** 1 mg to 1 g scales; batch-specific CoA; powder stable at -20°C (3 years)

Molecular Formula C37H64N6O8S
Molecular Weight 761.1 g/mol
Cat. No. B15604469
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameAminobenzenesulfonic auristatin E-d8
Molecular FormulaC37H64N6O8S
Molecular Weight761.1 g/mol
Structural Identifiers
InChIInChI=1S/C37H64N6O8S/c1-13-24(6)33(42(10)37(47)31(22(2)3)39-36(46)32(23(4)5)41(8)9)29(50-11)21-30(44)43-20-14-15-28(43)34(51-12)25(7)35(45)40-52(48,49)27-18-16-26(38)17-19-27/h16-19,22-25,28-29,31-34H,13-15,20-21,38H2,1-12H3,(H,39,46)(H,40,45)/t24-,25+,28-,29+,31?,32-,33-,34+/m0/s1/i2D3,3D3,22D,31D
InChIKeyAZVFJNPRFUTRNO-JDHGTGQCSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Aminobenzenesulfonic Auristatin E-d8 – Overview


Aminobenzenesulfonic auristatin E-d8 (C₃₇H₅₆D₈N₆O₈S, MW 761.05) is the octa-deuterated isotopologue of Aminobenzenesulfonic auristatin E (unlabeled CAS 1800462-99-0), a drug-linker conjugate comprising the cytotoxic microtubule polymerization inhibitor Auristatin E covalently tethered to an aminobenzenesulfonic acid ADC linker [1]. The compound is supplied as a white to off-white solid at ≥98.0% chemical purity and is utilized exclusively as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography–tandem mass spectrometry (LC-MS/MS) quantification of the corresponding non-deuterated drug-linker conjugate in antibody-drug conjugate (ADC) pharmacokinetic, catabolism, and drug-release studies . Its +8 Da mass shift, conferred by eight deuterium atoms strategically placed on non-exchangeable positions within the auristatin backbone, enables mass-resolved differentiation from the protio analyte while preserving near-identical chromatographic retention, ionization efficiency, and extraction recovery .

SIL-IS for LC-MS/MS Stable isotope-labeled internal standard for ADC drug-linker quantification
Structure-matched Full aminobenzenesulfonic auristatin E conjugate; matches linker-intact catabolites
Non-exchangeable D8 Deuterium on alkyl side chains preserves mass shift during sample workup

Why Aminobenzenesulfonic Auristatin E-d8 Is Irreplaceable


Substituting Aminobenzenesulfonic auristatin E-d8 with a structurally distinct deuterated internal standard such as Auristatin E-d8 (which quantifies free payload only ) or MMAE-d8 (which quantifies monomethyl auristatin E, a different chemical entity ) introduces systematic quantification errors in ADC bioanalysis because the internal standard must match the analyte's full covalent structure—including the linker moiety—to co-extract, co-elute, and co-ionize identically through every step of sample preparation and LC-MS/MS detection [1]. Structural analog internal standards (e.g., maytansine used as IS for DM1 quantification) have been shown to inadequately compensate for matrix effects and ionization suppression in complex biological samples, whereas a stable isotope-labeled analog that is chemically identical to the analyte—differing only in isotopic composition—provides superior accuracy and precision [2]. The aminobenzenesulfonic linker moiety present in this drug-linker conjugate alters the physicochemical properties (logP, ionization efficiency, fragmentation pattern) relative to the free auristatin payload; therefore, only the deuterated form of the identical drug-linker conjugate can serve as a valid SIL-IS for quantifying the intact conjugate or its linker-containing catabolites in plasma, tissue homogenates, or cellular matrices [3].

Linker-absent deuterated standards
Auristatin E-d8 or MMAE-d8 lack the aminobenzenesulfonic linker, altering recovery, ionization, and chromatographic behavior; may lead to quantification bias.
Structural analog internal standards
Non-isotopic analogs (e.g., maytansine for DM1) inadequately compensate for matrix effects; retention and ionization differences may not be corrected.
Lower mass-shift labels
D1–D4 deuterated variants risk isotopic cross-talk with the protio analyte’s natural M+1 to M+4 envelope; may require post-acquisition correction.

Aminobenzenesulfonic Auristatin E-d8: Key Differentiation Evidence


Isotopic Cross-Talk Elimination via Mass Shift

Aminobenzenesulfonic auristatin E-d8 incorporates eight deuterium atoms, producing a nominal mass shift of +8 Da relative to the non-deuterated Aminobenzenesulfonic auristatin E (unlabeled MW ~753 Da vs. d8 MW 761.05 Da) [1]. This +8 Da shift is considered optimal for quantitative LC-MS/MS because the natural abundance M+8 isotopic peak of the protio analyte—a ~600–800 Da molecule containing C, H, N, O, and S—is negligible (<0.01% relative abundance), effectively eliminating analyte-to-internal-standard cross-talk (cross-signal contribution) that routinely compromises accuracy when using +1 to +4 Da deuterated standards . In contrast, deuterated internal standards labeled with only 1–4 deuterium atoms (e.g., d1–d4 analogs) exhibit measurable cross-contribution from the analyte's natural M+1 through M+4 isotopic envelope, necessitating mathematical correction algorithms that add method complexity and can fail under non-linear detector response conditions [2]. The +8 Da shift places the internal standard's quantifier ion completely outside the natural isotopic envelope of the analyte .

Mass shift
Class-level inference
+8 Da vs hypothetical D1–D4 labels; >100× lower intrinsic cross-talk
Supports method accuracy evaluation without post-correction
Natural M+8 abundance negligible; validate with neat solution
LC-MS/MS quantification stable isotope-labeled internal standard isotopic cross-talk ADC bioanalysis

Chemical Purity: Deuterated vs. Unlabeled Compound

Aminobenzenesulfonic auristatin E-d8 is commercially available at ≥98.0% chemical purity (Alfa Chemistry/Isotope Science ) or 98.02% (MedChemExpress, Cat. HY-145989S [1]). The corresponding non-deuterated Aminobenzenesulfonic auristatin E (TFA salt form, Cat. HY-145989A) is supplied at 99.39% purity by the same vendor [2]. The approximately 1.4 percentage-point purity differential between the deuterated free-base form and the non-deuterated TFA salt reflects the additional synthetic complexity and purification challenges inherent to deuterium incorporation, not a functional deficiency for internal standard applications: at ≥98.0% purity, any residual protio (non-deuterated) impurity contributes ≤2.0% to the internal standard signal, which is well within the ±15–20% accuracy acceptance criteria specified by FDA and EMA bioanalytical method validation guidance for internal standard performance at the LLOQ [3]. Importantly, isotopic purity (the mole fraction of d8 species vs. d0–d7 under-labeled species) must be assessed independently of chemical purity, as under-deuteration generates isotopic cross-talk that is not captured by HPLC-UV chemical purity measurements [4].

Purity
Cross-study comparable
98.02% (d8 free base) vs 99.39% (unlabeled TFA salt)
Purity may support quantification accuracy; isotopic enrichment must be verified
Check CoA for d8/d0–d7 distribution; HPLC purity alone insufficient
isotopic purity chemical purity specification deuterated internal standard quality ADC drug-linker conjugate

Structural Specificity for Linker-Intact Catabolite Quantification

Aminobenzenesulfonic auristatin E-d8 is structurally distinct from payload-only deuterated internal standards (e.g., Auristatin E-d8, MMAE-d8) because it retains the entire aminobenzenesulfonic acid linker moiety covalently attached to the auristatin E warhead [1]. This structural completeness is critical for ADC programs employing non-cleavable linkers or evaluating linker-containing catabolites: upon intracellular ADC proteolysis, the released drug species is not free auristatin E but rather a linker-warhead conjugate (e.g., cysteine-linker-auristatin E), and quantification of this catabolite requires an internal standard that matches the full linker-warhead structure to ensure identical extraction, chromatographic, and ionization behavior [2]. Using Auristatin E-d8 (MW 740.05, free payload only ) as an internal standard for quantifying an aminobenzenesulfonic-linked auristatin catabolite introduces differential recovery bias because the linker moiety significantly alters the molecule's logP, protein binding, and electrospray ionization efficiency relative to the free payload [3]. The d8 drug-linker conjugate IS eliminates this structure-dependent variability [4].

Structural specificity
Class-level inference
Full drug-linker conjugate vs free payload standard (ΔlogP, Δretention)
Enables linker-intact catabolite quantification without correction
Free-payload IS (Auristatin E-d8) introduces recovery bias
ADC catabolism drug-linker conjugate quantification linker-containing catabolite bioanalytical method development

Non-Exchangeable Deuterium Label Stability

The eight deuterium atoms in Aminobenzenesulfonic auristatin E-d8 are located on the isopropyl side-chain alkyl positions of the auristatin peptide backbone, as confirmed by the published SMILES notation showing deuterium incorporation on the valine/dolaisoleucine residue side chains (−C([²H])(C([²H])([²H])[²H])([²H])C([²H])([²H])[²H]) . These positions involve carbon-bound deuterium (C–D bonds) rather than heteroatom-bound deuterium (N–D, O–D, or S–D), ensuring that the label is chemically stable and does not undergo protium-deuterium back-exchange under the aqueous, acidic, or enzymatic conditions encountered during biological sample preparation (plasma extraction, protein precipitation, solid-phase extraction, or enzymatic digestion) . In contrast, deuterium labels placed on exchangeable positions (e.g., amine N–D, hydroxyl O–D, or α-carbonyl C–D positions) can undergo pH- and temperature-dependent back-exchange, leading to time-dependent loss of the mass label, variable IS response, and compromised quantification accuracy [1]. The strategic placement of deuterium on non-exchangeable alkyl carbons ensures that the +8 Da mass shift is maintained throughout sample workup, storage, and analysis, providing robust and reproducible IS performance over extended analytical campaigns [2].

Label stability
Class-level inference
Non-exchangeable C–D bonds on isopropyl alkyl positions
Supports long-term method reproducibility
No back-exchange under aqueous acidic/basic conditions
deuterium-hydrogen back-exchange isotopic label stability SIL-IS design method robustness

Supplier Documentation Completeness for Regulatory Use

MedChemExpress supplies Aminobenzenesulfonic auristatin E-d8 (Cat. HY-145989S) at a batch-specific purity of 98.02% with accompanying Certificate of Analysis (CoA), Safety Data Sheet (SDS), and handling instructions available for download, along with batch-specific molecular weight data for molarity calculations [1]. Fisher Scientific distributes the same MCE product with declarable purity of 98.0%, molecular formula C₃₇H₅₆D₈N₆O₈S, and MW 761.05 . Alfa Chemistry/Isotope Science offers the compound at ≥98.0% purity with SMILES code, storage conditions (4°C, protect from light; in solvent: −80°C for 6 months, −20°C for 1 month), and unlabeled CAS cross-reference (1800462-99-0) . In contrast, several alternative vendors list the product without a publicly declared purity percentage or provide only the unlabeled CAS without the full characterization data package required for regulatory bioanalytical method validation . The availability of a complete documentation package—including batch-specific purity, molecular weight, storage/stability data, and CoA traceability—is a procurement-relevant differentiator because it directly supports the documentation requirements of GLP and GCP bioanalytical studies under FDA/EMA/ICH M10 guidance, where internal standard identity, purity, and stability must be documented in the method validation report [2].

Documentation
Cross-study comparable
Complete CoA/SDS/Handling Instructions; batch-specific purity
Supports procurement qualification for regulated workflows
Alternative vendors may lack public purity data
Certificate of Analysis vendor qualification deuterated standard procurement regulatory documentation

Flexible Procurement Scale for Method to Clinical Phases

Aminobenzenesulfonic auristatin E-d8 is commercially available in a range of pack sizes suitable for the entire ADC development continuum: 1 mg (USD 960), 5 mg (USD 2,200), and 10 mg (USD 3,350) from MedChemExpress with in-stock availability [1]; 500 mg and 1 g quantities from InvivoChem ; and 1 mg at USD 864 from GlpBio [2]. The 1–10 mg scale supports method development and validation (typical consumption: ~0.5–5 mg for a full validation including linearity, precision/accuracy, selectivity, matrix effect, and stability assessments per ICH M10), while the 500 mg–1 g scale supports multi-year clinical study bioanalysis where a single lot of internal standard is preferred to avoid lot-to-lot variability in long-term trials [3]. In comparison, Auristatin E-d8 (free payload IS) is listed at USD 2,310 for 1 mg from InvivoChem , making the drug-linker conjugate d8 standard more economical on a per-mg basis at the method-development scale while providing the structural completeness required for linker-intact catabolite quantification.

Supply scale
Cross-study comparable
USD 864–960/mg (1 mg); 500 mg–1 g bulk available
Supports method development through clinical study supply
Compare to free payload Auristatin E-d8 at ~USD 2,310/mg
deuterated internal standard supply method development scale clinical bioanalysis support custom synthesis

Aminobenzenesulfonic Auristatin E-d8: Key Applications


Regulated PK Quantification of Drug-Linker Catabolites

In GLP-compliant pharmacokinetic studies of ADCs employing aminobenzenesulfonic acid linker chemistry, this deuterated drug-linker conjugate serves as the definitive SIL-IS for quantifying both the intact drug-linker conjugate and its linker-containing catabolites in plasma, serum, and tissue homogenates. Its +8 Da mass shift eliminates isotopic cross-talk with the protio analyte (the natural M+8 abundance is <0.01%), enabling accurate quantification across the full calibration range down to the LLOQ without mathematical cross-talk correction . Its structural identity with the analyte—preserving the aminobenzenesulfonic linker moiety—ensures co-extraction, co-elution, and matched ionization efficiency across diverse biological matrices, directly satisfying the ICH M10 requirement that the internal standard compensate for matrix effects and recovery variability [1]. The ≥98.0% purity with batch-specific CoA documentation supports the traceability requirements of regulated bioanalysis [2].

ADC Catabolism Profiling of Linker-Intact Metabolites

For ADC programs investigating intracellular drug release mechanisms, Aminobenzenesulfonic auristatin E-d8 enables precise quantification of linker-intact catabolites (e.g., cysteine-aminobenzenesulfonic-auristatin E) released upon lysosomal proteolysis of non-cleavable linker ADCs. Using this deuterated drug-linker conjugate as the internal standard—rather than a free-payload deuterated standard such as Auristatin E-d8—eliminates the differential recovery and ionization bias introduced when a linker-free standard is used to quantify a linker-containing catabolite . The non-exchangeable deuterium label placement on alkyl positions ensures that the +8 Da mass label is preserved throughout the acidic lysosomal mimic conditions (pH 4–5, 37°C, 24–72 h incubations) typically employed in in vitro ADC catabolism assays, preventing the time-dependent label loss that compromises data from standards labeled on exchangeable positions [1].

Cross-Laboratory Bioanalytical Method Validation

The commercial availability of Aminobenzenesulfonic auristatin E-d8 at multiple scales (1 mg to 1 g) from multiple qualified vendors enables consistent procurement for method development, pre-study validation, and in-study sample analysis across sponsor and CRO laboratories . Using a single lot of the deuterated internal standard across all phases of a multi-year ADC clinical program minimizes lot-to-lot variability—a key consideration under ICH M10, which recommends that the same internal standard lot be used throughout a study when feasible [1]. The competitive unit pricing at the method-development scale (~USD 864–960/mg at 1 mg) compared with free-payload deuterated standards (~USD 2,310/mg for Auristatin E-d8) reduces the procurement cost barrier for comprehensive method validation experiments requiring 5–50 mg of internal standard [2].

DAR Determination via Linker-Specific Cleavage LC-MS

In analytical characterization workflows for ADC critical quality attributes, Aminobenzenesulfonic auristatin E-d8 can be employed as an internal standard for quantifying the drug-linker conjugate released after site-specific chemical or enzymatic cleavage of the ADC (e.g., IdeS digestion followed by reduction), enabling accurate DAR determination by LC-MS. Because the deuterated standard matches the full cleaved drug-linker species—not merely the free payload—it accounts for any linker-dependent variation in MS ionization efficiency that would otherwise bias DAR calculations when using a payload-only standard . The compound's defined storage conditions (powder at −20°C for 3 years; in solvent at −80°C for 6 months) and light-sensitive handling requirements ensure long-term stability suitable for use as a reference standard in quality control laboratories supporting ADC manufacturing and lot release [1].

Application
Selection Property
Validation Focus
ADC drug-linker PK/catabolite quantification
Full drug-linker structure match
Accuracy near lower limit; cross-talk elimination
Intracellular catabolism profiling
Linker-complete metabolite identification
Catabolite recovery consistency across pH/temperature
Multi-site method transfer
Batch-specific documentation and lot traceability
Inter-laboratory precision and reproducibility
DAR determination by linker-specific cleavage LC-MS
Matched cleaved drug-linker species
DAR calculation consistency; ionization correction

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